6-(2,5-Dimethoxyphenyl)-2-[(2,5-dimethylphenyl)methyl]pyridazin-3-one

• IUPAC Name: 6-(2,5-dimethoxyphenyl)-2-[(2,5-dimethylphenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C21H22N2O3/c1-14-5-6-15(2)16(11-14)13-23-21(24)10-8-19(22-23)18-12-17(25-3)7-9-20(18)26-4/h5-12H,13H2,1-4H3
• InChI Key: HSHKITFOPSOGQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C=CC(=N2)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

6-(2,5-Dimethoxyphenyl)-2-[(2,5-dimethylphenyl)methyl]pyridazin-3-one (DMPP) is a chemical compound that belongs to the pyridazinone family. DMPP has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Scientific Research Applications

Oxidase Activity in Microbial Proteins

Research highlights the use of 2,6-Dimethoxyphenol as a substrate for various microbial blue multicopper proteins, indicating its potential in studying the multiple functions of such proteins in microorganisms. This application is crucial for understanding microbial resistance mechanisms and can have implications for biotechnological and environmental studies (Solano et al., 2001).

Antimicrobial and Antioxidant Properties

A series of novel pyridine derivatives, including pyridazin-3-one derivatives, have been synthesized and shown to exhibit antimicrobial and antioxidant activity. This suggests their potential for developing new antimicrobial agents and antioxidants, which could have broad applications in pharmaceuticals and food preservation (Flefel et al., 2018).

Synthesis of Pyridazinone Derivatives

Research into microwave-assisted condensation reactions of aryl hydrazonopropanals with nucleophilic reagents has led to the synthesis of pyridazinone derivatives. This method represents an efficient approach to synthesizing compounds with potential applications in medicinal chemistry and drug discovery (Al‐Zaydi & Borik, 2007).

Tautomeric Studies

Exhaustive methylation studies on pyridazinone derivatives have been conducted to understand tautomeric stability and its temperature variation. This research is fundamental in the development of pyridazine-based medicinal drugs, providing insights into their structural behavior and activity in biological systems (Katrusiak & Katrusiak, 2004).

Molecular Docking and In Vitro Screening

The synthesis of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives and their subsequent molecular docking and in vitro screening towards GlcN-6-P synthase as the target protein demonstrate the potential of these compounds in drug development. This research offers a foundation for designing inhibitors for specific enzymes, which is critical in developing targeted therapies (Flefel et al., 2018).